Cas no 383128-98-1 (2-(thiophen-2-yl)azepane)

• Product Name: 2-(thiophen-2-yl)azepane
• CAS No: 383128-98-1
• MF: C₁₀H₁₅NS
• MW: 181.29780125618
• CID: 298473
• PubChem ID: 4411882
• Update Time: 2025-09-23

2-(thiophen-2-yl)azepane Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine,hexahydro-2-(2-thienyl)-
• 2-thiophen-2-ylazepane
• 2-THIOPHEN-2-YL-AZEPANE
• MFCD02663696
• SCHEMBL4599754
• 2-(thiophen-2-yl)azepane
• DTXSID00402989
• 383128-98-1
• AKOS005257446
• Oprea1_273924
• 2-thiophen-2-yl-azepane, AldrichCPR

• Inchi： 1S/C10H15NS/c1-2-5-9(11-7-3-1)10-6-4-8-12-10/h4,6,8-9,11H,1-3,5,7H2
• InChI Key： KRQAQWCVTRHERQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CCCCCN1

Computed Properties

• Exact Mass: 181.09300
• Monoisotopic Mass: 181.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.3Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2

Experimental Properties

• Density: 1.042
• Boiling Point: 283°Cat760mmHg
• Flash Point: 125°C
• Refractive Index: 1.531
• PSA: 40.27000
• LogP: 3.28160

2-(thiophen-2-yl)azepane Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：